Cas no 905665-40-9 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide
• CAS No: 905665-40-9
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 6216148
• PubChem ID: 16822307
• Update Time: 2025-06-22

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-4-methoxybenzamide
• F2539-0964
• 905665-40-9
• AB00679416-01
• AKOS024658517
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-4-methoxybenzamide

• Inchi： 1S/C18H17ClN2O3/c1-24-16-8-2-12(3-9-16)18(23)20-14-10-17(22)21(11-14)15-6-4-13(19)5-7-15/h2-9,14H,10-11H2,1H3,(H,20,23)
• InChI Key： XCKWOSQEAABSGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)NC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 344.0927701g/mol
• Monoisotopic Mass: 344.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide

N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide (CAS No. 905665-40-9): An Overview of Its Structure, Properties, and Applications

N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide (CAS No. 905665-40-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its pyrrolidinone core, chlorophenyl substituent, and methoxybenzamide moiety, which collectively contribute to its distinct chemical and biological properties.

The molecular formula of N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide is C₁₈H₁₇ClNO₃, with a molecular weight of approximately 338.78 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications.

Recent studies have focused on the pharmacological activities of N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide, particularly its potential as a therapeutic agent for various diseases. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that it may have potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide is in the field of neurodegenerative diseases. Research has indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. In animal models of Alzheimer's disease, it has been shown to improve cognitive function and reduce amyloid-beta plaque formation, making it a potential candidate for the development of new treatments for neurodegenerative conditions.

The mechanism of action of N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide is not yet fully understood, but several hypotheses have been proposed. One possibility is that it acts by modulating specific signaling pathways involved in inflammation and neuroprotection. For example, it may inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, it may interact with specific receptors or enzymes that play a role in oxidative stress and neuronal survival.

In terms of drug development, N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide has shown promising results in preclinical studies. However, further research is needed to evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess its potential as a therapeutic agent for various conditions, including inflammatory disorders and neurodegenerative diseases.

The synthesis of N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide involves several steps, including the formation of the pyrrolidinone core, the introduction of the chlorophenyl substituent, and the coupling with 4-methoxybenzoyl chloride. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method can impact factors such as yield, purity, and scalability, which are important considerations for large-scale production.

In conclusion, N-1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide (CAS No. 905665-40-9) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.